N-(2-methoxybenzyl)-1-(3-(3-phenyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl)piperidine-4-carboxamide

• IUPAC Name: N-[(2-methoxyphenyl)methyl]-1-[3-(3-phenyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]piperidine-4-carboxamide
• InChI: InChI=1S/C27H27N5O3/c1-34-23-12-6-5-10-21(23)18-29-26(33)20-13-16-32(17-14-20)25-22(11-7-15-28-25)27-30-24(31-35-27)19-8-3-2-4-9-19/h2-12,15,20H,13-14,16-18H2,1H3,(H,29,33)
• InChI Key: YNJFZMAEKTWPSJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CNC(=O)C2CCN(CC2)C3=C(C=CC=N3)C4=NC(=NO4)C5=CC=CC=C5
• Molecular Formula: C27H27N5O3
• Molecular Weight: 469.5 g/mol

Description

N-(2-methoxybenzyl)-1-(3-(3-phenyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C27H27N5O3 and its molecular weight is 469.545. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Properties

Compounds derived from the chemical structure of N-(2-methoxybenzyl)-1-(3-(3-phenyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl)piperidine-4-carboxamide have shown potential as antimicrobial agents. For instance, a study highlighted the synthesis of novel compounds related to this structure, which exhibited moderate to good antimicrobial activities against Gram-positive and Gram-negative bacterial strains, as well as fungal strains (Jadhav et al., 2017).

Anti-Tuberculosis Activity

Some derivatives of this compound have shown promising results as Mycobacterium tuberculosis GyrB inhibitors. In a study, a series of compounds based on this structure were evaluated for their antituberculosis activity and cytotoxicity, showing significant potential in this area (Jeankumar et al., 2013).

Anticancer Properties

This compound has also been explored for its potential in cancer treatment. For example, a study synthesized novel derivatives and evaluated their antiproliferative effects on cancer cells. The results indicated that some of these derivatives could serve as potent anticancer agents (Kim et al., 2011).

Anti-Angiogenic and DNA Cleavage Activities

Research has demonstrated that certain derivatives of N-(2-methoxybenzyl)-1-(3-(3-phenyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl)piperidine-4-carboxamide possess anti-angiogenic properties and the ability to cleave DNA. This makes them promising candidates for anticancer therapies (Kambappa et al., 2017).

Tubulin Inhibitor Chemotype

Some of the synthesized analogs of this compound have been identified as tubulin inhibitors, which are crucial in the development of new antiproliferative agents for cancer treatment. These findings are significant for the advancement of cancer therapeutics (Krasavin et al., 2014).